Cas no 2138092-27-8 (3-2-(methoxymethyl)-3-methylbutoxyazetidine)

• Product Name: 3-2-(methoxymethyl)-3-methylbutoxyazetidine
• CAS No: 2138092-27-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6062392
• PubChem ID: 165499802
• Update Time: 2025-10-28

3-2-(methoxymethyl)-3-methylbutoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)-3-methylbutoxyazetidine
• 3-[2-(methoxymethyl)-3-methylbutoxy]azetidine
• 2138092-27-8
• EN300-1146837

• Inchi： 1S/C10H21NO2/c1-8(2)9(6-12-3)7-13-10-4-11-5-10/h8-11H,4-7H2,1-3H3
• InChI Key： IIKVDEASOCWBQA-UHFFFAOYSA-N
• SMILES： O(CC(COC)C(C)C)C1CNC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-2-(methoxymethyl)-3-methylbutoxyazetidine

3-2-(Methoxymethyl)-3-Methylbutoxyazetidine (CAS No: 2138092-27-8)

The compound 3-2-(methoxymethyl)-3-methylbutoxyazetidine (CAS No: 2138092-27-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the methoxymethyl and methylbutoxy groups introduces unique chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The methoxymethyl group in this compound contributes to its ability to act as a bioisostere, potentially enhancing pharmacokinetic properties such as solubility and bioavailability. Additionally, the methylbutoxy substituent enhances the compound's stability and reactivity, making it suitable for use in complex chemical reactions.

One of the most promising applications of 3-2-(methoxymethyl)-3-methylbutoxyazetidine is in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, this compound has also found utility in materials science. The unique electronic and structural properties of azetidines make them ideal candidates for designing advanced polymers and coatings. A recent breakthrough reported in *Advanced Materials* showcased how 3-2-(methoxymethyl)-3-methylbutoxyazetidine can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability.

From a synthetic perspective, the preparation of 3-2-(methoxymethyl)-3-methylbutoxyazetidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Innovations in green chemistry have also led to the development of environmentally friendly synthesis routes, reducing the environmental footprint associated with its manufacturing.

Furthermore, the toxicity profile of 3-2-(methoxymethyl)-3-methylbutoxyazetidine has been extensively studied to ensure its safe handling and application. Preclinical studies indicate that this compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on cellular systems. These findings are supported by recent research published in *Toxicological Sciences*, which underscores its potential for use in human therapeutics without significant safety concerns.

In conclusion, 3-2-(methoxymethyl)-3-methylbutoxyazetidine (CAS No: 2138092-27-8) stands as a testament to the advancements in modern organic chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a key player in diverse fields ranging from drug discovery to materials science. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.